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Compound of Interest

Compound Name: Ruthenium(IV) sulfide

Cat. No.: B080898 Get Quote

Essential Safety and Handling Guide for
Ruthenium(IV) Sulfide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling of

Ruthenium(IV) sulfide (RuS₂). Adherence to these procedures is essential for ensuring

laboratory safety and operational integrity.

Immediate Safety and Hazard Information
Ruthenium(IV) sulfide is a flammable solid that can cause skin, eye, and respiratory irritation.

[1][2][3][4] A significant hazard is its reaction with water or acids, which liberates toxic hydrogen

sulfide (H₂S) gas.[2][3]

Emergency First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1][3][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice.[1][3][4]
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Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][3][4]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Ruthenium(IV) sulfide.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN 166 or OSHA 29

CFR 1910.133 standards. A

face shield should be worn

when there is a risk of

splashing.

Protects against dust particles

and potential splashes.

Skin and Body Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing to prevent skin

exposure. A flame-resistant lab

coat should be worn.

Prevents skin irritation and

contact with the flammable

solid.

Respiratory Protection

A NIOSH-approved respirator

with a particle filter is

necessary when dust is

generated. If there is a risk of

hydrogen sulfide release, an

appropriate gas filter is

required.

Protects against inhalation of

irritating dust and toxic

hydrogen sulfide gas.

Quantitative Data Summary
Below is a summary of the key quantitative data for Ruthenium(IV) sulfide and the associated

hazard, hydrogen sulfide.
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Table 1: Physical and Chemical Properties of Ruthenium(IV) Sulfide

Property Value

Molecular Formula RuS₂[2][5][6][7]

Molecular Weight 165.19 g/mol [2][5][6][8]

Appearance Solid[3]

Hazard Class 4.1 (Flammable Solid)[8]

UN Number 3178[8]

Table 2: Occupational Exposure Limits for Hydrogen Sulfide (H₂S)

Organization Limit Details

OSHA 20 ppm Ceiling Limit[9][10]

50 ppm
Peak Limit (up to 10 minutes if

no other exposure)[9][10]

NIOSH 10 ppm
10-minute Ceiling Limit[9][10]

[11]

ACGIH 1 ppm
8-hour Time-Weighted Average

(TWA)[12]

5 ppm
Short-Term Exposure Limit

(STEL)[12]

NIOSH IDLH 100 ppm
Immediately Dangerous to Life

or Health[9]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation:
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Ensure a Class C dry chemical fire extinguisher and a container of powdered lime or dry

sand are readily accessible.

Work should be conducted in a chemical fume hood or a glove box to mitigate dust and

potential H₂S release.

Verify that the safety shower and eyewash station are unobstructed and functional.

Handling:

Ground and bond the container and receiving equipment to prevent static discharge.[3][4]

Avoid creating dust during transfer.

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4]

Store in a tightly closed container in a well-ventilated place, away from moisture and

incompatible materials like oxidizing agents.[2][3][4]

Hypothetical Experimental Protocol: Synthesis of Ruthenium Nanoparticles

This protocol is a hypothetical example for illustrative purposes.

In a chemical fume hood, dissolve 0.1 g of Ruthenium(III) chloride hydrate in 20 mL of

ethanol in an Erlenmeyer flask.

Add a stabilizing ligand, such as hexyl sulfide, to the solution.

Slowly add a reducing agent, like sodium borohydride, to the mixture.

Allow the reaction to proceed under an inert atmosphere, for example by capping the flask

with a rubber septum and placing it in a vacuum desiccator.

Monitor the reaction for color changes, which indicate nanoparticle formation.

Disposal Plan:

Quenching (for reactive residues):
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In a fume hood, dilute the Ruthenium(IV) sulfide-containing residue with an unreactive

solvent like toluene.

Slowly add isopropanol to quench the material while cooling the flask in an ice bath.

Follow with the dropwise addition of methanol, and then water, to ensure complete

neutralization.

Waste Collection:

Collect all contaminated materials (gloves, wipers, etc.) and the quenched residue in a

suitable, sealed container labeled as hazardous waste.

Never open a container with residual material to the atmosphere without ensuring it is fully

quenched.

Final Disposal:

Dispose of the hazardous waste through an approved waste disposal plant, following all

local, regional, and national regulations.[3][4] Chemical waste generators are responsible

for proper classification and disposal.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of Ruthenium(IV)
sulfide.
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Caption: Workflow for the safe handling of Ruthenium(IV) sulfide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b080898?utm_src=pdf-body-img
https://www.benchchem.com/product/b080898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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